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Introduction

NP-1815-PX is a potent and selective antagonist of the P2X4 receptor (P2X4R), a ligand-gated
ion channel activated by extracellular ATP. P2X4R is implicated in various physiological and
pathological processes, particularly in neuroinflammation and chronic pain states. These
application notes provide detailed experimental protocols for in-vivo studies using NP-1815-PX,
focusing on its anti-allodynic effects in murine models of neuropathic pain. The provided data
and protocols are intended to guide researchers in designing and executing robust pre-clinical
investigations of NP-1815-PX.

Mechanism of Action

NP-1815-PX exerts its pharmacological effects by selectively blocking the P2X4 receptor,
which is predominantly expressed on microglia in the central nervous system. In pathological
conditions such as nerve injury, activated microglia upregulate P2X4R. The binding of ATP to
these receptors triggers a cascade of downstream signaling events, including calcium influx,
activation of p38 MAPK, and the subsequent release of brain-derived neurotrophic factor
(BDNF). BDNF, in turn, acts on dorsal horn neurons, leading to neuronal hyperexcitability and
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the manifestation of chronic pain. By antagonizing the P2X4R, NP-1815-PX inhibits this

signaling pathway, thereby attenuating neuroinflammation and alleviating pain hypersensitivity.
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Data Presentation

Target )
Species Assay IC50 Value Reference

Receptor

[Ca2+]i increase
P2X4R Human in hP2X4R- 0.26 pM [31[41[5]

1321N1 cells

[Ca2+]i increase o

_ Inhibitory effect
P2X4R Rat in rP2X4R-

observed

1321N1 cells

[Ca2+]i increase .

] Inhibitory effect
P2X4R Mouse in MP2X4R-

observed

1321N1 cells
hP2X1R Human [Ca2+]i increase >30 uM
rP2X3R Rat [Ca2+]i increase >30 uM
hP2X2/3R Human [Ca2+]i increase >30 uM
hP2X7R Human [Ca2+]i increase >30 uM
hP2X2R Human [Ca2+]i increase 7.3 UM

Table 2: Summary of In-Vivo Efficacy of NP-1815-PX in

Murine Neuropathic Pain Models
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Administration

Animal Model Dose Key Findings Reference
Route
Dose-
) ) dependently
Herpetic Pain
10 and 30 suppressed the
Model (HSV-1 Intrathecal ) )
) ) pmol/mouse induction of
inoculation) .
mechanical
allodynia.
Significantly
_ ameliorated the
Spinal Nerve
] Intrathecal 30 pmol/5 ul decreased paw
Transection
withdrawal
threshold.
Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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